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Executive Summary
Tirilazad mesylate (U-74006F) is a synthetic, non-glucocorticoid, 21-aminosteroid (lazaroid)

developed for its potent neuroprotective properties.[1] Its primary mechanism of action centers

on the inhibition of iron-dependent lipid peroxidation and scavenging of free radicals, which are

critical contributors to secondary cell damage following central nervous system (CNS) injuries.

[1][2][3] Investigated for acute ischemic stroke, subarachnoid hemorrhage (SAH), and

traumatic brain injury (TBI), tirilazad mesylate has shown promise in preclinical models but has

yielded mixed results in human clinical trials.[1][2][3] This document provides an in-depth

technical overview of tirilazad mesylate, including its mechanism of action, pharmacokinetic

profile, and a summary of key experimental findings, to inform researchers and drug

development professionals.

Core Mechanism of Action
Tirilazad mesylate exerts its neuroprotective effects primarily through the inhibition of lipid

peroxidation and scavenging of reactive oxygen species (ROS).[2][3][4] Unlike corticosteroids,

its action is independent of glucocorticoid receptors, thereby avoiding associated side effects.

[5] The molecule intercalates into the lipid bilayer of cell membranes, where it mitigates the

damaging cascade of oxidative stress.[5]

The proposed mechanisms of action include:
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Inhibition of Lipid Peroxidation: Tirilazad mesylate effectively halts the chain reaction of lipid

peroxidation, a major cause of cell membrane damage following ischemic or traumatic injury.

[2][3][4]

Free Radical Scavenging: It directly scavenges lipid peroxyl and hydroxyl radicals,

neutralizing their damaging effects.[1]

Membrane Stabilization: By localizing within the cell membrane, it helps to maintain

membrane fluidity and integrity.[1][6][7]

Preservation of Endogenous Antioxidants: It aids in maintaining levels of endogenous

antioxidants, such as vitamins E and C.[1]

Modulation of Inflammatory Responses: While secondary to its antioxidant effects, tirilazad
mesylate can help reduce edema and cellular infiltration associated with inflammation.[2]

Calcium Homeostasis: It has been suggested to play a role in regulating cellular calcium

concentrations, which are often dysregulated during oxidative stress.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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